Cas no 2092710-47-7 (methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate)

• Product Name: methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate
• CAS No: 2092710-47-7
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 4637124
• PubChem ID: 131500388
• Update Time: 2025-06-20

methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate
• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(hydroxymethyl)-, methyl ester

• Inchi： 1S/C5H7N3O3/c1-11-5(10)4-3(2-9)6-8-7-4/h9H,2H2,1H3,(H,6,7,8)
• InChI Key： SWPNZYZVKQOSMO-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=C(CO)N=N1

Additional information on methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate

Introduction to Methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate (CAS No. 2092710-47-7)

Methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate, with the CAS number 2092710-47-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural uniqueness of this molecule, featuring a triazole core and a hydroxymethyl substituent at the 4-position, makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate molecule exhibits a high degree of versatility, which has been leveraged in numerous research studies aimed at developing novel therapeutic agents. The presence of both hydroxymethyl and carboxylate functional groups provides multiple sites for chemical modification, enabling the synthesis of complex derivatives with tailored biological properties. This flexibility has made it a preferred building block in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of new antimicrobial agents due to the growing threat of antibiotic-resistant bacteria. The triazole scaffold is well-known for its antimicrobial properties, and derivatives of this class have shown promising results in clinical trials. Methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate has been investigated as a precursor for synthesizing novel antimicrobial compounds. Studies have demonstrated that modifications at the 4- and 5-positions of the triazole ring can significantly enhance antimicrobial activity. The hydroxymethyl group in this compound serves as a crucial site for further functionalization, allowing for the introduction of additional pharmacophores that can improve efficacy against resistant bacterial strains.

Moreover, the carboxylate group in Methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate provides an excellent site for conjugation with other bioactive molecules. This property has been exploited in the development of prodrugs and drug delivery systems. Prodrug formulations are designed to enhance drug solubility, bioavailability, and targeted delivery to specific tissues or organs. The incorporation of this compound into prodrug designs has shown promise in improving therapeutic outcomes for various diseases.

The synthesis of Methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate involves multi-step organic reactions that highlight its importance as a synthetic intermediate. The process typically begins with the condensation of hydrazine hydrate with an α-haloketone or α-halocarbonyl compound to form the triazole core. Subsequent functionalization at the 4-position with a hydroxymethyl group is achieved through nucleophilic substitution reactions. Finally, carboxylation at the 5-position is carried out using appropriate carboxylation agents. This synthetic route underscores the compound's role as a key intermediate in complex organic synthesis.

The biological activity of Methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate has been extensively studied in various preclinical models. Research has revealed that this compound exhibits inhibitory effects on several enzymes and receptors involved in inflammatory pathways. These findings suggest potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have indicated that this compound may have anti-cancer properties by inhibiting key signaling pathways involved in tumor growth and progression.

The structural features of Methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate have also attracted interest in materials science research. The triazole ring is known for its stability and thermal resistance, making it suitable for use in high-performance polymers and coatings. Researchers have explored its incorporation into polymer matrices to enhance mechanical strength and thermal stability. These advancements highlight the compound's potential beyond pharmaceutical applications.

In conclusion, Methyl 4-(hydroxymethyl)-1H-1,2,3-triazole-5-carboxylate (CAS No. 2092710-47-7) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemical synthesis and drug development.